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Compound of Interest

Compound Name: SAG dihydrochloride

Cat. No.: B10824570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of SAG dihydrochloride, a potent

small-molecule agonist of the Smoothened (Smo) receptor and a key activator of the

Hedgehog (Hh) signaling pathway. This document details its mechanism of action, provides

quantitative data, outlines experimental protocols, and visualizes critical pathways and

workflows.

Core Compound Information
SAG dihydrochloride is a cell-permeable chlorobenzothiophene compound that modulates

the Hedgehog signaling pathway. It is the water-soluble dihydrochloride salt of SAG.

Identifier Value Source

CAS Number 2702366-44-5 [1]

Parent (Free Base) CAS 912545-86-9 [2][3][4]

Alternative Free Base CAS 364590-63-6

Molecular Formula C₂₈H₂₈ClN₃OS · 2HCl

Molecular Weight 562.98 g/mol
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Mechanism of Action: Hedgehog Signaling Pathway
Activation
SAG dihydrochloride functions as a direct agonist of the Smoothened (Smo) receptor, a G

protein-coupled receptor that is a central component of the Hedgehog signaling pathway. In the

absence of a Hedgehog ligand (like Sonic Hedgehog, Shh), the receptor Patched (Ptch)

tonically inhibits Smo, preventing downstream signal transduction.

The binding of SAG to the heptahelical bundle of Smo alleviates this inhibition, initiating the

signaling cascade. This activation occurs independently of Ptch proteins. Activated Smo

translocates to the primary cilium, leading to a signaling cascade that ultimately results in the

activation of GLI family transcription factors. These transcription factors then move to the

nucleus to regulate the expression of Hh target genes. SAG has been shown to counteract the

inhibitory effects of cyclopamine on Smo.

Research also suggests that SAG can activate non-canonical, GLI-independent Hedgehog

signaling pathways.

Signaling Pathway Diagram
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Incubate for 24h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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